Cas no 1803838-18-7 (2,4-Dichloro-5-methylmandelic acid)

• Product Name: 2,4-Dichloro-5-methylmandelic acid
• CAS No: 1803838-18-7
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4706117
• Update Time: 2025-11-02

2,4-Dichloro-5-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-methylmandelic acid

• Inchi： 1S/C9H8Cl2O3/c1-4-2-5(8(12)9(13)14)7(11)3-6(4)10/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： NRPKCBPPLIERJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1C(C(=O)O)O)Cl

Computed Properties

• Exact Mass: 233.985
• Monoisotopic Mass: 233.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Additional information on 2,4-Dichloro-5-methylmandelic acid

2,4-Dichloro-5-methylmandelic acid (CAS No. 1803838-18-7): A Comprehensive Overview of Its Properties and Applications

2,4-Dichloro-5-methylmandelic acid (CAS No. 1803838-18-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and synthetic chemistry. This chlorinated derivative of mandelic acid is characterized by its unique molecular structure, which includes two chlorine atoms at the 2 and 4 positions and a methyl group at the 5 position of the aromatic ring. The compound's CAS number 1803838-18-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in 2,4-Dichloro-5-methylmandelic acid is reflected in recent search trends, where users frequently inquire about its synthesis methods, spectroscopic data, and potential biological activities. Analytical chemists particularly value this compound for its utility as an intermediate in the preparation of more complex molecules. Its structural features make it a valuable building block for designing compounds with tailored properties, addressing current demands for green chemistry alternatives and sustainable synthesis routes.

From a molecular perspective, the presence of both electron-withdrawing chlorine atoms and the electron-donating methyl group creates interesting electronic effects that influence the compound's reactivity patterns and physicochemical properties. Recent studies have explored its potential as a precursor for chiral auxiliaries and asymmetric catalysts, topics that align with the pharmaceutical industry's focus on enantioselective synthesis. The compound's melting point, solubility profile, and stability under various conditions are frequently searched parameters, indicating the practical considerations driving researcher interest.

In the context of current scientific trends, 2,4-Dichloro-5-methylmandelic acid has been investigated for its potential role in developing biodegradable agrochemicals, responding to the global push for environmentally friendly pest control solutions. Its structural motif appears in several patent applications related to crop protection agents, though the exact mechanisms of action remain an active area of investigation. The compound's structure-activity relationships are particularly scrutinized in these applications, with researchers attempting to optimize efficacy while minimizing ecological impact.

The analytical characterization of CAS 1803838-18-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial data about the compound's purity, conformation, and intermolecular interactions - information highly sought after by quality control laboratories and material scientists. Recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior, reducing experimental trial-and-error in process development.

From a commercial standpoint, suppliers of 2,4-Dichloro-5-methylmandelic acid emphasize its high purity grades (>98%) and consistent batch-to-batch reproducibility, addressing the pharmaceutical industry's stringent quality requirements. The compound's storage conditions and shelf life are common concerns among purchasers, reflecting the practical challenges of working with specialty chemicals. Current market analyses suggest growing demand for this intermediate, particularly in regions with strong generic drug manufacturing capabilities.

Environmental and safety considerations surrounding 1803838-18-7 follow standard laboratory protocols for handling organic acids. While not classified as hazardous under most regulatory frameworks, proper waste disposal methods and exposure controls remain important discussion points in safety data sheets. These aspects are increasingly important to researchers who prioritize green laboratory practices and occupational health standards.

Looking toward future applications, 2,4-Dichloro-5-methylmandelic acid shows promise in materials science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand for certain metal ions has sparked interest in catalysis applications, coinciding with industrial needs for more efficient chemical processes. The compound's photophysical properties are also under investigation for potential use in organic electronic materials, an area experiencing rapid growth due to advances in flexible electronics.

For researchers working with CAS 1803838-18-7, recent literature highlights several improved synthetic routes that enhance yield and reduce byproduct formation. These methodological advancements respond to the chemical industry's emphasis on atom economy and process intensification. Comparative studies between traditional and novel synthesis approaches are frequently requested by synthetic chemists seeking to optimize their protocols.

The regulatory status of 2,4-Dichloro-5-methylmandelic acid varies by jurisdiction, with most regions requiring standard chemical safety assessments rather than special controls. This regulatory profile makes the compound accessible for research purposes while maintaining appropriate safety oversight. Documentation requirements and analytical standards for this chemical are common search queries, reflecting the needs of quality assurance professionals and compliance officers.

In conclusion, 2,4-Dichloro-5-methylmandelic acid (CAS No. 1803838-18-7) represents a versatile chemical intermediate with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers addressing contemporary challenges in drug discovery, sustainable agriculture, and advanced materials development. As investigation into this compound continues, its potential applications are likely to expand further, solidifying its role in modern chemical research and industrial applications.